Cas no 66684-62-6 (1,3-Difluoro-5-methoxy-2-nitrobenzene)
66684-62-6 structure
Product Name:1,3-Difluoro-5-methoxy-2-nitrobenzene
CAS No:66684-62-6
MF:C7H5F2NO3
MW:189.116308927536
MDL:MFCD09029981
CID:499760
PubChem ID:10012710
Update Time:2025-04-19
1,3-Difluoro-5-methoxy-2-nitrobenzene Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Difluoro-5-methoxy-2-nitrobenzene
- 1,3-DIFLUORO-5-METHOXY-2-NITRO-BENZENE
- 3,5-Difluoro-4-nitroanisole
- Benzene,1,3-difluoro-5-methoxy-2-nitro-
- SY195172
- DTXSID50434114
- Z645314146
- AS-33036
- SCHEMBL971178
- 66684-62-6
- 4-Nitro-3,5-difluoroanisole
- YNHSGDUOWUPKKQ-UHFFFAOYSA-N
- AKOS010190091
- AB89880
- EN300-84396
- MFCD09029981
- CS-0061943
-
- MDL: MFCD09029981
- Inchi: 1S/C7H5F2NO3/c1-13-4-2-5(8)7(10(11)12)6(9)3-4/h2-3H,1H3
- InChI Key: YNHSGDUOWUPKKQ-UHFFFAOYSA-N
- SMILES: FC1C=C(C=C(C=1[N+](=O)[O-])F)OC
Computed Properties
- Exact Mass: 189.02374935g/mol
- Monoisotopic Mass: 189.02374935g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 1.414±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 255.5±35.0 ºC (760 Torr),
- Flash Point: 108.3±25.9 ºC,
- Solubility: Very slightly soluble (0.28 g/l) (25 º C),
1,3-Difluoro-5-methoxy-2-nitrobenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1164-1 G |
1,3-difluoro-5-methoxy-2-nitrobenzene |
66684-62-6 | 95% | 1g |
¥ 2,739.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1164-5 G |
1,3-difluoro-5-methoxy-2-nitrobenzene |
66684-62-6 | 95% | 5g |
¥ 8,217.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1164-10 G |
1,3-difluoro-5-methoxy-2-nitrobenzene |
66684-62-6 | 95% | 10g |
¥ 13,642.00 | 2021-05-07 | |
| Alichem | A019032317-1g |
3,5-Difluoro-4-nitroanisole |
66684-62-6 | 95% | 1g |
$309.17 | 2023-09-01 | |
| TRC | D554140-10mg |
1,3-Difluoro-5-methoxy-2-nitrobenzene |
66684-62-6 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D554140-50mg |
1,3-Difluoro-5-methoxy-2-nitrobenzene |
66684-62-6 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D554140-100mg |
1,3-Difluoro-5-methoxy-2-nitrobenzene |
66684-62-6 | 100mg |
$ 230.00 | 2022-06-05 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1164-1G |
1,3-difluoro-5-methoxy-2-nitrobenzene |
66684-62-6 | 95% | 1g |
¥ 2,739.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1164-5G |
1,3-difluoro-5-methoxy-2-nitrobenzene |
66684-62-6 | 95% | 5g |
¥ 8,217.00 | 2023-03-30 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC1164-10G |
1,3-difluoro-5-methoxy-2-nitrobenzene |
66684-62-6 | 95% | 10g |
¥ 13,642.00 | 2023-03-30 |
1,3-Difluoro-5-methoxy-2-nitrobenzene Related Literature
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
66684-62-6 (1,3-Difluoro-5-methoxy-2-nitrobenzene) Related Products
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- 179011-39-3(1,5-Difluoro-2-methoxy-4-nitrobenzene)
- 66684-63-7(1,4-difluoro-2-methoxy-5-nitrobenzene)
- 147808-41-1(3,5-Difluoro-4-nitrophenol)
- 66684-61-5(1,5-Difluoro-3-methoxy-2-nitrobenzene)
- 28987-50-0(2-Fluoro-4-isopropoxy-1-nitrobenzene)
- 61324-93-4(1-fluoro-4-methoxy-2-nitrobenzene)
- 394-41-2(3-Fluoro-4-nitrophenol)
- 446-38-8(3-Fluoro-4-nitroanisole)
- 28987-48-6(4-Ethoxy-2-fluoro-1-nitrobenzene)
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